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Compound of Interest

Compound Name: Einecs 302-961-4

Cat. No.: B12670485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for handling the chemical

compound identified as 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide, corresponding to

EINECS number 302-961-4 and CAS number 94135-90-7. Adherence to these guidelines is

essential to ensure a safe laboratory environment.

Chemical Identification and Hazards
Identifier Value

EINECS Number 302-961-4

CAS Number 94135-90-7

Chemical Name
1-(3-bromopropyl)-2,5-dimethylpyrrolidinium

bromide

While a specific, verified safety data sheet for 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium

bromide with comprehensive hazard information is not readily available, data from closely

related compounds, such as 1-(3-Bromopropyl)pyrrolidine-2,5-dione, suggest that this chemical

should be handled with caution. The primary potential hazards are likely to involve skin and eye

irritation.
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A comprehensive approach to personal protection is mandatory when handling this substance.

The following table summarizes the required PPE.

Protection Type Specifications and Procedures

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields. These should conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Skin Protection

Chemical-resistant, impervious gloves must be

worn. Always inspect gloves for integrity before

use. Fire-resistant clothing is also

recommended.[1]

Respiratory Protection

In situations where exposure limits may be

exceeded, or if irritation is experienced, a full-

face respirator should be used.[1]

Operational and Disposal Plans
Handling and Storage:

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[1]

Prevent contact with skin and eyes.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1]

Spill and Leakage Procedures:

Evacuate personnel from the spill area.

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment as outlined above.

For containment, use inert absorbent material such as sand or earth.

Collect the spilled material and place it in a suitable, closed container for disposal.

Disposal:

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not allow the chemical to enter drains or waterways.[1]
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Einecs 302-961-4 in a

laboratory setting.
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Caption: Logical workflow for the safe handling of Einecs 302-961-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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